Cas no 24706-50-1 (3-Anilino-2-cyclohexen-1-one)

• Product Name: 3-Anilino-2-cyclohexen-1-one
• CAS No: 24706-50-1
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• MDL: MFCD00082654
• CID: 88530
• PubChem ID: 98795
• Update Time: 2025-04-18

3-Anilino-2-cyclohexen-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Anilino-2-cyclohexen-1-one
• 3-ANILINOCYCLOHEX-2-EN-1-ONE
• 3-(Phenylamino)cyclohex-2-enone
• 3-anilinocyclohex-2-ene-1-one
• 3-phenylamino-cyclohex-2-enone
• N-phenyl-3-aminocyclohex-2-enone
• CS-0316310
• SCHEMBL2033213
• InChI=1/C12H13NO/c14-12-8-4-7-11(9-12)13-10-5-2-1-3-6-10/h1-3,5-6,9,13H,4,7-8H
• 3-Phenylamino-2-cyclohexen-1-one
• MFCD00082654
• 2-Cyclohexen-1-one,3-(phenylamino)-
• NSC-166087
• IVONJXTZXFTWNA-UHFFFAOYSA-N
• MS-6622
• NSC166087
• 3-Anilinocyclohex-ene-1-one
• NSC 166087
• 3-(Phenylamino)-2-cyclohexen-1-one
• AKOS003670408
• 24706-50-1
• 3-phenylamino-cyclohex-2-en-1-one
• 3-(phenylamino)cyclohex-2-en-1-one
• BRN 2103381
• CHEMBL4436677
• 2-Cyclohexen-1-one, 3-(phenylamino)-
• FT-0613868
• 3-(Phenylamino)cyclohex-2-ene-1-one
• DTXSID80179445
• STL286878
• G77901
• DB-046526

• MDL： MFCD00082654
• Inchi： 1S/C12H13NO/c14-12-8-4-7-11(9-12)13-10-5-2-1-3-6-10/h1-3,5-6,9,13H,4,7-8H2
• InChI Key： IVONJXTZXFTWNA-UHFFFAOYSA-N
• SMILES： O=C1C=C(CCC1)NC1C=CC=CC=1
• BRN： 2103381

Computed Properties

• Exact Mass: 187.10000
• Monoisotopic Mass: 187.099714
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.176
• Melting Point: 178-182 °C
• Boiling Point: 324.9°Cat760mmHg
• Flash Point: 135.6°C
• Refractive Index: 1.629
• PSA: 29.10000
• LogP: 2.80840
• Solubility: Not determined

3-Anilino-2-cyclohexen-1-one Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• RTECS：GW7600000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines